molecular formula C11H14N2O2 B8727894 6-amino-7-ethyl-4-methyl-4H-benzo[1,4]oxazin-3-one

6-amino-7-ethyl-4-methyl-4H-benzo[1,4]oxazin-3-one

Cat. No.: B8727894
M. Wt: 206.24 g/mol
InChI Key: LSWJZODRKKQALW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-amino-7-ethyl-4-methyl-4H-benzo[1,4]oxazin-3-one is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

6-amino-7-ethyl-4-methyl-1,4-benzoxazin-3-one

InChI

InChI=1S/C11H14N2O2/c1-3-7-4-10-9(5-8(7)12)13(2)11(14)6-15-10/h4-5H,3,6,12H2,1-2H3

InChI Key

LSWJZODRKKQALW-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1N)N(C(=O)CO2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-amino-7-bromo-4-methyl-4H-benzo[1,4]oxazin-3-one (0.21 g, 0.82 mmol), triethylborane (2.47 ml of 1.0 M solution in hexane, 5.56 mmol), PdCl2dppf.CH2Cl2 (0.067 g, 0.082 mmol) and Cs2CO3 0.81 g, 2.46 mmol) in DMF (6 ml) was heated at 50° C. under argon for 18 hours. The mixture was partitioned between EtOAc and water. The EtOAc layed was dried (MgSO4), filtered, concentrated under reduced pressure and purified with prep-plate TLC (hexanes:EtOAc 1:1) to give 0.095 g of 6-amino-7-ethyl-4-methyl-4H-benzo[1,4]oxazin-3-one as a tan solid, 63%.
Name
6-amino-7-bromo-4-methyl-4H-benzo[1,4]oxazin-3-one
Quantity
0.21 g
Type
reactant
Reaction Step One
Quantity
2.47 mL
Type
reactant
Reaction Step One
[Compound]
Name
PdCl2dppf
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.067 g
Type
reactant
Reaction Step Two
Name
Cs2CO3
Quantity
0.81 g
Type
reactant
Reaction Step Two
Name
Quantity
6 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.